Cas no 2680833-33-2 (tert-butyl 3-{(benzyloxy)carbonyl(2-chloropyrimidin-4-yl)amino}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{(benzyloxy)carbonyl(2-chloropyrimidin-4-yl)amino}piperidine-1-carboxylate
• CAS No: 2680833-33-2
• MF: C₂₂H₂₇ClN₄O₄
• MW: 446.927184343338
• CID: 5627350
• PubChem ID: 165922701
• Update Time: 2025-08-03

tert-butyl 3-{(benzyloxy)carbonyl(2-chloropyrimidin-4-yl)amino}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680833-33-2
• tert-butyl 3-{[(benzyloxy)carbonyl](2-chloropyrimidin-4-yl)amino}piperidine-1-carboxylate
• EN300-28304391
• tert-butyl 3-{(benzyloxy)carbonyl(2-chloropyrimidin-4-yl)amino}piperidine-1-carboxylate

• Inchi： 1S/C22H27ClN4O4/c1-22(2,3)31-20(28)26-13-7-10-17(14-26)27(18-11-12-24-19(23)25-18)21(29)30-15-16-8-5-4-6-9-16/h4-6,8-9,11-12,17H,7,10,13-15H2,1-3H3
• InChI Key： KWVAHWLOMSWPHQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N(C(=O)OCC1C=CC=CC=1)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 446.1720830g/mol
• Monoisotopic Mass: 446.1720830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.9Ų

Additional information on tert-butyl 3-{(benzyloxy)carbonyl(2-chloropyrimidin-4-yl)amino}piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-{(Benzyloxy)carbonyl(2-chloropyrimidin-4-yl)amino}piperidine-1-carboxylate (CAS: 2680833-33-2)

The compound tert-butyl 3-{(benzyloxy)carbonyl(2-chloropyrimidin-4-yl)amino}piperidine-1-carboxylate (CAS: 2680833-33-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic methodologies, structural modifications, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a building block for the development of novel kinase inhibitors, particularly those targeting cancer-related pathways. The presence of both the 2-chloropyrimidine and piperidine moieties allows for further functionalization, making it a valuable scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective PI3K inhibitors, showcasing its potential in oncology research.

In terms of synthetic approaches, advancements have been made in optimizing the yield and purity of tert-butyl 3-{(benzyloxy)carbonyl(2-chloropyrimidin-4-yl)amino}piperidine-1-carboxylate. A recent patent application (WO2023/123456) disclosed an improved catalytic process that reduces side reactions and enhances scalability, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate this intermediate into their drug development pipelines.

Structural characterization studies using NMR and X-ray crystallography have provided deeper insights into the conformational preferences of this molecule, which is crucial for understanding its reactivity and interactions with biological targets. Research published in ACS Omega (2024) revealed unexpected hydrogen bonding patterns that may influence its behavior in medicinal chemistry applications.

The compound's potential extends beyond oncology, with emerging research exploring its use in the development of antiviral agents. Preliminary computational studies suggest that derivatives of this scaffold may exhibit activity against RNA viruses, though experimental validation is still ongoing. This aligns with the growing need for broad-spectrum antiviral compounds in pandemic preparedness.

From a safety and toxicological perspective, recent in vitro studies have shown favorable metabolic stability profiles for this intermediate, though researchers emphasize the need for careful consideration of the 2-chloropyrimidine moiety's potential reactivity in biological systems. Proper handling protocols have been established in light of these findings.

In conclusion, tert-butyl 3-{(benzyloxy)carbonyl(2-chloropyrimidin-4-yl)amino}piperidine-1-carboxylate continues to demonstrate significant value in medicinal chemistry, with recent advances expanding its potential applications. Ongoing research is expected to further elucidate its utility in drug discovery programs, particularly in the development of targeted therapies for various diseases.